1,3,5-trimethyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C14H16N6O3/c1-7-5-10(18-22-7)13-16-11(23-19-13)6-15-14(21)12-8(2)17-20(4)9(12)3/h5H,6H2,1-4H3,(H,15,21)
• InChI Key: YJYJNWDVGKNYPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=C(N(N=C3C)C)C
• Molecular Formula: C14H16N6O3
• Molecular Weight: 316.32 g/mol

Description

1,3,5-trimethyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H16N6O3 and its molecular weight is 316.321. The purity is usually 95%.
BenchChem offers high-quality 1,3,5-trimethyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3,5-trimethyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound is involved in synthesis processes, such as the one-pot synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methyl isoxazoles, demonstrating its utility in complex organic synthesis (Martins et al., 2002).
• It is also used in the synthesis and characterization of research chemicals, highlighting its role in the development of new compounds for scientific investigation (McLaughlin et al., 2016).

Biological and Chemical Properties

• Studies on the lithiation of heteroaromatic compounds, including isoxazoles and pyrazoles, reveal insights into the chemical reactivity and potential applications of these compounds in various chemical reactions (Micetich, 1970).
• Research into antimycobacterial activity of substituted isosteres of pyridine- and pyrazinecarboxylic acids, which include structures similar to the compound , suggests potential applications in the development of antimicrobial agents (Gezginci et al., 1998).

Applications in Insecticide and Pesticide Development

• The compound's structure is related to that of anthranilic diamide analogues containing 1,2,4-oxadiazole rings, which have been used in the synthesis of novel insecticides with significant potential for agricultural applications (Liu et al., 2017).

Pharmaceutical and Medicinal Research

• Some derivatives of pyrazole carboxamides, related to the compound, have been synthesized and tested for antiallergic activities, indicating potential uses in pharmaceutical formulations (Huang et al., 1994).